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Compound of Interest

Compound Name: 3,5-Dimethylaniline

Cat. No.: B087155 Get Quote

Technical Support Center: 3,5-Dimethylaniline
This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the safe handling and storage of 3,5-Dimethylaniline.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3,5-Dimethylaniline?

A1: 3,5-Dimethylaniline is a toxic substance that can be harmful if swallowed, inhaled, or

absorbed through the skin.[1][2] It is classified as an acute oral, dermal, and inhalation toxicant

(Category 3).[1] Prolonged or repeated exposure may cause damage to organs.[1] It is also

suspected of causing cancer and is toxic to aquatic life with long-lasting effects.[3][4] Heavy

exposure can lead to methemoglobinemia, which reduces the blood's ability to carry oxygen.[5]

Q2: What personal protective equipment (PPE) is required when handling 3,5-
Dimethylaniline?

A2: When handling 3,5-Dimethylaniline, it is essential to wear appropriate personal protective

equipment. This includes chemical-resistant gloves, safety goggles or a face shield, and

protective clothing to prevent skin contact.[2] In situations with a potential for vapor exposure, a

respirator with an organic vapor cartridge should be used.[2] Always work in a well-ventilated

area, preferably under a chemical fume hood.[3][6]
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Q3: How should I properly store 3,5-Dimethylaniline?

A3: Store 3,5-Dimethylaniline in a cool, dry, and well-ventilated area away from direct sunlight

and sources of ignition.[2][7] Containers should be kept tightly closed to prevent contamination

and evaporation.[2][7] It is recommended to store it separately from incompatible materials

such as strong oxidants, acids, acid anhydrides, acid chlorides, and halogens.[6][8] The

storage area should not have drain or sewer access.[6]

Q4: What should I do in case of a spill?

A4: For a small spill, absorb the liquid with an inert material like sand, vermiculite, or earth, and

place it in a suitable, closed container for disposal.[6][9] For a large spill, evacuate the area and

ensure adequate ventilation.[1] Remove all sources of ignition and use non-sparking tools for

cleanup.[6][9] Prevent the spill from entering drains or waterways.[3][6]

Q5: What are the signs of exposure to 3,5-Dimethylaniline?

A5: Signs of exposure can include skin, eye, and respiratory system irritation.[7] More severe

exposure can lead to headache, drowsiness, cyanosis (bluish discoloration of the skin),

confusion, and convulsions.[5]
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Property Value Source

Appearance
Colorless to pale yellow or

dark brown oily liquid.[5][7][10]
[5][7][10]

Molecular Formula C8H11N [7]

Molecular Weight 121.18 g/mol [10]

Boiling Point 193-195 °C [7]

Melting Point 2.5 °C [10]

Flash Point 93 °C [5]

Specific Gravity 0.956 (Water = 1) [10]

Vapor Density 4.17 (Air = 1) [10]

Water Solubility <0.1 g/100 mL at 19 °C [7]

Experimental Protocols
Spill Cleanup Protocol
Objective: To safely clean and decontaminate a spill of 3,5-Dimethylaniline.

Materials:

Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, face

shield, lab coat, and a respirator with an organic vapor cartridge.

Inert absorbent material (e.g., sand, vermiculite, dry sand, or earth).

Non-sparking tools (e.g., plastic scoop or shovel).

Sealable waste disposal container, properly labeled.

Soap and water.

Procedure:
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Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated. If the spill is large, work upwind.

Don PPE: Put on all required personal protective equipment.

Contain the Spill: For larger spills, create a dike around the spill using an inert absorbent

material to prevent it from spreading.

Absorb the Spill: Carefully cover the spill with an inert absorbent material.[6][9]

Collect the Waste: Using non-sparking tools, carefully scoop the absorbed material into a

labeled, sealable waste container.[6][9]

Decontaminate the Area: Wash the spill area thoroughly with soap and water.

Dispose of Waste: Dispose of the waste container and any contaminated PPE according to

local, state, and federal regulations.

Personal Decontamination: Remove and wash contaminated clothing before reuse.[1] Wash

hands and any exposed skin thoroughly with soap and water.

Emergency First Aid Protocol
Objective: To provide immediate first aid for exposure to 3,5-Dimethylaniline.

Procedure:

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.

[3][7]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin with

plenty of soap and water.[6] Seek medical attention if irritation persists.[6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[6][8]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1][6] Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][6]
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Caption: Decision workflow for responding to a 3,5-Dimethylaniline spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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